Cas no 455-68-5 (3-Fluorobenzoic Acid Methyl Ester)

• Product Name: 3-Fluorobenzoic Acid Methyl Ester
• CAS No: 455-68-5
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD03094302
• CID: 328215
• PubChem ID: 521184
• Update Time: 2025-05-21

3-Fluorobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluorobenzoate
• 3-Fluorobenzoic Acid Methyl Ester
• Benzoic acid, 3-fluoro-, methyl ester
• Methyl 3-fluorobenzoate #
• AKOS008904748
• DTXSID00334579
• 3-Fluorobenzoic acid, methyl ester
• 455-68-5
• 3-fluoro-benzoic acid methyl ester
• methyl m-fluorobenzoate
• CHEMBL4570506
• FT-0651783
• MFCD03094302
• CS-W019585
• PS-8879
• 3-F-C6H4-COOCH3
• A826846
• AB9708
• AMY10434
• SCHEMBL1056526
• EN300-140895
• InChI=1/C8H7FO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H
• DTXCID10285669

• MDL： MFCD03094302
• Inchi： 1S/C8H7FO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H3
• InChI Key： YXZNVLYXBIIIOB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 154.04300
• Monoisotopic Mass: 154.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 197.6℃ at 760 mmHg
• Flash Point: 71.6℃
• PSA: 26.30000
• LogP: 1.61230

3-Fluorobenzoic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-Fluorobenzoic Acid Methyl Ester

3-Fluorobenzoic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No 455-68-5, commonly referred to as 3-Fluorobenzoic Acid Methyl Ester, is a significant chemical entity in the field of organic chemistry. This compound, also known as methyl 3-fluorobenzoate, has garnered attention due to its unique properties and diverse applications across various industries. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

3-Fluorobenzoic Acid Methyl Ester is an aromatic ester derivative characterized by a methyl group attached to the carboxylic acid moiety of 3-fluorobenzoic acid. Its molecular formula is C8H7FO2, and it has a molecular weight of 156.16 g/mol. The presence of the fluorine atom at the meta position of the benzene ring imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of methyl 3-fluorobenzoate in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic applications. For instance, its role in synthesizing antiviral agents and anticancer drugs has been extensively investigated. The compound's ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it an ideal candidate for constructing complex molecular architectures.

The synthesis of 3-Fluorobenzoic Acid Methyl Ester typically involves esterification reactions between 3-fluorobenzoic acid and methanol in the presence of an acid catalyst. This method is straightforward and efficient, yielding high-quality products suitable for both academic and industrial purposes. Moreover, advancements in catalytic systems have enabled greener and more sustainable approaches to synthesizing this compound, aligning with current trends toward environmentally friendly chemical processes.

In terms of applications, methyl 3-fluorobenzoate finds utility in several domains beyond pharmaceuticals. It serves as a precursor in the production of agrochemicals, such as herbicides and insecticides, where its stability and reactivity are highly valued. Additionally, this compound is employed in the synthesis of advanced materials, including polymers and dyes, owing to its ability to participate in polymerization reactions under specific conditions.

Recent research has also focused on understanding the environmental impact of methyl 3-fluorobenzoate. Studies have assessed its biodegradability and toxicity profiles to ensure its safe use in industrial settings. These investigations have underscored the need for responsible handling and disposal practices to minimize adverse effects on ecosystems.

In conclusion, 3-Fluorobenzoic Acid Methyl Ester (CAS No 455-68-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and synthetic flexibility make it an essential component in modern organic chemistry. As research continues to uncover new avenues for its use, this compound is poised to play an even more critical role in advancing scientific and technological innovations.